Cas no 7345-82-6 ((E)-3-(2,3-Dimethoxyphenyl)acrylic acid)

• Product Name: (E)-3-(2,3-Dimethoxyphenyl)acrylic acid
• CAS No: 7345-82-6
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD00004376
• CID: 47361
• PubChem ID: 735842
• Update Time: 2025-10-28

(E)-3-(2,3-Dimethoxyphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• trans-2,3-Dimethoxycinnamic acid
• 2,3-Dimethoxycinnamic acid
• (2E)-3-(2,3-Dihydrobenzo[b]furan-5-yl)prop-2-enoic acid,(2E)-3-(2,3-Dihydro-1-benzofuran-5-yl)prop-2-enoic acid
• (E)-3-(2,3-Dihydrobenzo[b]furan-5-yl)acrylic acid
• (E)-3-(2,3-dihydrobenzofuran-5-yl)acrylic acid
• (E)-3-(2,3-dimethoxyphenyl)propenoic acid
• 2,3-DICHLORO-6-FLUOROBENZYL BROMIDE
• 2,3-dimethoxy trans-cinnamic acid
• 2,3-Dimethoxycinnamic
• 3-(2,3-dihydro-1-benzofuran-5-yl)-2-propenoic acid
• 3-(2,3-Dihydro-benzo[b]furan-5-yl)acrylic acid
• trans-3-(2,3-Dimethoxyphenyl)-2-propenoic Acid
• (2E)-3-(2,3-dimethoxyphenyl)acrylic acid
• (E)-3-(2,3-Dimethoxyphenyl)acrylic acid
• 3-(2,3-dimethoxyphenyl)acrylic acid
• 2,3-Dimethoxy cinnamic acid
• 3-(2,3-dimethoxyphenyl)prop-2-enoic acid
• (E)-3-(2,3-dimethoxyphenyl)prop-2-enoic acid
• 2-Propenoic acid, 3-(2,3-dimethoxyphenyl)-
• QAXPUWGAGVERSJ-VOTSOKGWSA-N
• (2E)-3-(2,3-dimethoxyphenyl)prop-2-enoic acid
• (E)-3-(2,3-dimethoxy-phenyl)-acrylic acid
• (~{E})-3
• EN300-832861
• 7345-82-6
• MFCD00004376
• NSC235795
• A838178
• D2326
• 7461-60-1
• EINECS 231-249-5
• NSC 403612
• (~{E})-3-(2,3-dimethoxyphenyl)prop-2-enoic acid
• NSC 235795
• AC-10326
• AC8832
• Q63398874
• 3-(2,3-dimethoxyphenyl)acrylicacid
• EN300-16895
• 2,3-Dimethoxycinnamicacid
• NSC-235795
• InChI=1/C11H12O4/c1-14-9-5-3-4-8(11(9)15-2)6-7-10(12)13/h3-7H,1-2H3,(H,12,13)/b7-6
• MS-8959
• SCHEMBL457033
• AKOS000263419
• W-104415
• 6-(2-Hydroxy-ethyl)-pyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• Z2942851155
• 2',3'-Dimethoxycinnamic acid
• trans-2,3-Dimethoxycinnamic acid, 97%
• 8N2
• SCHEMBL1056670
• SR-01000597141
• 2-Propenoic acid, 3-(2,3-dimethoxyphenyl)-, (2E)-
• SR-01000597141-1
• propenoic acid, 3-(2,3-dimethoxyphenyl)-
• ALBB-006208

• MDL： MFCD00004376
• Inchi： 1S/C11H12O4/c1-14-9-5-3-4-8(11(9)15-2)6-7-10(12)13/h3-7H,1-2H3,(H,12,13)/b7-6+
• InChI Key： QAXPUWGAGVERSJ-VOTSOKGWSA-N
• SMILES： O(C)C1C(=CC=CC=1/C=C/C(=O)O)OC
• BRN： 2695122

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Not available
• Melting Point: 182-184 °C (lit.)
• PSA: 55.76000
• LogP: 1.80160
• Solubility: Not available

(E)-3-(2,3-Dimethoxyphenyl)acrylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters